Cas no 62085-96-5 (1,3-Cyclobutanedione, 2,4-bis(triphenylphosphoranylidene)-)

• Product Name: 1,3-Cyclobutanedione, 2,4-bis(triphenylphosphoranylidene)-
• CAS No: 62085-96-5
• MF: C₄₀H₃₀O₂P₂
• MW: 604.612532138824
• CID: 458732
• PubChem ID: 627318
• Update Time: 2025-04-19

1,3-Cyclobutanedione, 2,4-bis(triphenylphosphoranylidene)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclobutanedione, 2,4-bis(triphenylphosphoranylidene)-
• 2,4-bis(triphenyl-λ⁵-phosphanylidene)cyclobutane-1,3-dione
• PMOMFTOFLMXZIG-UHFFFAOYSA-N
• 2,4-Bis(triphenylphosphoranylidene)-1,3-cyclobutanedione #
• DTXSID70347878
• 62085-96-5

• Inchi： 1S/C40H30O2P2/c41-37-39(43(31-19-7-1-8-20-31,32-21-9-2-10-22-32)33-23-11-3-12-24-33)38(42)40(37)44(34-25-13-4-14-26-34,35-27-15-5-16-28-35)36-29-17-6-18-30-36/h1-30H
• InChI Key： PMOMFTOFLMXZIG-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)=C1C(C(C1=O)=P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 604.1723
• Monoisotopic Mass: 604.17210419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 44
• Rotatable Bond Count: 6
• Complexity: 913
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14